2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c11-6-5-8-7-12-9-3-1-2-4-10(9)13-8;/h1-4,8H,5-7,11H2;1H
• InChI Key: FYXRAWJNXBBDNS-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CCN.Cl
• Molecular Formula: C10H14ClNO2
• DSSTOX Substance ID: DTXSID90598688
• Molecular Weight: 215.67 g/mol
• CAS No.: 2165-35-7

Description

2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride is a chemical compound with the linear formula C10H14ClNO2.

Synthesis Analysis

The synthesis of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds has been discussed in several studies. One method involves using 2,3-dihydroxybenzoic acid as the initial material. The process includes alkylation of the phenolic hydroxyl group, azidation of the carboxylic acid, Curtius rearrangement, hydrolysis, and salification. Another method suggests starting from methyl acrylate and then removing the methyl group with LiOH after cyclization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds have been analyzed in several studies. These reactions include alkylation, azidation, Curtius rearrangement, hydrolysis, and salification. Another study suggests a desymmetrization strategy of Pd-catalyzed intramolecular asymmetric aryl C O coupling.

Scientific Research Applications

Crystal Structure and Theoretical Study

• Research Focus : The study by Aydın et al. (2017) focused on the crystal and electronic structure of a compound closely related to 2-(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)ethanamine hydrochloride, providing insights into its molecular configuration and interactions. The study revealed intermolecular hydrogen bonds and π-π stacking interactions, crucial for understanding the compound's behavior in different environments (Aydın, Soyer, Akkurt, & Büyükgüngör, 2017).

Synthesis and Complex Formation

• Research Focus : Bank and B. ròlu (1983) investigated the synthesis and complex formation of related compounds, providing foundational knowledge for future applications in materials science and medicinal chemistry. Their work detailed the structural properties and reactivity of these compounds (Bank & B. ròlu, 1983).

Diastereoselective Syntheses

• Research Focus : Brennan et al. (2015) conducted diastereoselective syntheses of dihydroconduramines from N-protected 4-aminocyclohex-2-en-1-ols, a process closely related to the synthesis of this compound. Their work contributes to the understanding of the synthesis process of similar compounds (Brennan et al., 2015).

Photochemistry of Dibenzo-p-dioxin

• Research Focus : Massé and Pelletier (1987) explored the photochemistry of dibenzo-p-dioxin, a model compound closely related to the chemical structure of interest. This research offers insights into the photodegradation and transformation pathways of such compounds, which can be relevant for environmental and material science applications (Massé & Pelletier, 1987).

Synthesis and Computational Analysis

• Research Focus : Shinde, Adole, and Jagdale (2021) performed a combined experimental and computational study on tri-fluorinated chalcones derived from 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one. Their research, emphasizing computational modeling and antimicrobial screening, is critical for understanding the potential applications of these compounds in pharmaceutical and biochemical fields (Shinde, Adole, & Jagdale, 2021).

Future Directions

The future directions for the research and development of 2,3-dihydrobenzo[b][1,4]dioxin-2-yl compounds could involve improving the synthesis process. For instance, one study suggests starting from methyl acrylate and then removing the methyl group with LiOH after cyclization to simplify the process. Another study suggests a desymmetrization strategy of Pd-catalyzed intramolecular asymmetric aryl C O coupling.